Cas no 141-46-8 (Acetaldehyde, hydroxy-(9CI))

It is the smallest sugar molecule and has the dual properties of alcohol and aldehyde. It can form phenylhydrazone with phenylhydrazine and dimer with 2,4-dinitrophenylhydrazine
Acetaldehyde, hydroxy-(9CI) structure
Acetaldehyde, hydroxy-(9CI) structure
Acetaldehyde, hydroxy-(9CI)
141-46-8
C2H4O2
60.05200
145722
756

Acetaldehyde, hydroxy-(9CI) Properties

Names and Identifiers

    • Acetaldehyde, hydroxy-(9CI)
    • 2-hydroxyacetaldehyde
    • GLYCOLALDEHYDE
    • 2-hydroxyethanal
    • Acetaldehyde,hydroxy
    • Diose
    • GLYCOALDEHYDE
    • glycol-aldehyde
    • Glycolic aldehyde
    • Glycollaldehyde
    • hydroxyacetaldehyde
    • Methylol formaldehyde
    • Monomethylolformaldehyde
    • HOCH2CHO
    • hydroxyethanal
    • hydroxy-acetaldehyd
    • GLYCOLICALDEHYDE
    • GLYCOLLIC ALDEHYDE
    • 2-oxidanylethanal
    • CHEBI:17071
    • NSC-67935
    • 141-46-8
    • DW3
    • C00266
    • NSC67935
    • CHEMBL3884509
    • NS00021010
    • bmse000258
    • [2-13C]glycolaldehyde
    • Hydroxyacetoaldehyde
    • FT-0693377
    • EN300-91724
    • DTXSID4074693
    • CCRIS 2613
    • BRN 0506029
    • 2-OH-acetaldehyde
    • W0A0XPU08U
    • EINECS 205-484-9
    • Glycolaldehyde (8CI)
    • A902395
    • GLYCOLALDEHYDE [MI]
    • UNII-W0A0XPU08U
    • NSC 67935
    • hydroxy-acetaldehyde
    • Acetaldehyde, hydroxy-
    • glycol aldehyde
    • AKOS010078724
    • Q899877
    • 2-Oxoethanol
    • Methylolformaldehyde
    • [1,2-13C2]GLYCOLALDEHYDE
    • Acetaldehyde, hydroxy- (9CI)
    • 2-Hydroxyacetaldehyde
    • 2Hydroxyethanal
    • glycolaldehyde
    • Acetaldehyde, hydroxy
    • Hydroxyethanal
    • DTXCID4034570
    • Acetaldehyde, hydroxy (9CI)
    • Glycoaldehyde
    • glycollaldehyde
    • Hydroxyacetaldehyde
    • +Expand
    • WGCNASOHLSPBMP-UHFFFAOYSA-N
    • InChI=1S/C2H4O2/c3-1-2-4/h1,4H,2H2
    • OCC=O

Computed Properties

  • 60.02110
  • 1
  • 2
  • 1
  • 60.021129366g/mol
  • 4
  • 18
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • -0.9
  • 2
  • 0
  • 37.3Ų

Experimental Properties

  • -0.82240
  • 37.30000
  • 1.4772
  • 35.05°C (rough estimate)
  • 97°C
  • 1.3660

Acetaldehyde, hydroxy-(9CI) Security Information

Acetaldehyde, hydroxy-(9CI) Customs Data

  • 2912491000

  • China Customs Code:

    2912491000

    Overview:

    2912491000. Aldehydes and alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Summary:

    2912491000. other aldehyde-alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Acetaldehyde, hydroxy-(9CI) Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Ambeed
A404141-1g
2-Hydroxyacetaldehyde
 141-46-8 95%
1g
 $27.00
Enamine
BBV-33705345-100mg
2-hydroxyacetaldehyde
 141-46-8
100mg
 $377.0
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD132239-1g
2-Hydroxyacetaldehyde
 141-46-8 95%
1g
 ￥200.0

Acetaldehyde, hydroxy-(9CI) Synthesis

Synthetic Circuit 1

124-38-9 124-38-9
141-46-8 141-46-8
116-09-6 116-09-6
67-64-1 67-64-1
57-55-6 57-55-6
74-82-8 74-82-8
630-08-0 630-08-0
74-85-1 74-85-1
64-17-5 64-17-5
71-23-8 71-23-8
107-22-2 107-22-2
75-07-0 75-07-0
71-50-1 71-50-1
107-21-1 107-21-1
123-38-6 123-38-6
71-47-6 71-47-6
67-56-1 67-56-1
Reaction Conditions
1.1R:KHCO3, S:H2O, pH 6.8
Reference
Mechanistic Insights into the Formation of Hydroxyacetone, Acetone, and 1,2-Propanediol from Electrochemical CO2 Reduction on Copper
By da Silva, Alisson H. M. et al, Journal of the American Chemical Society, 2023, 145(28), 15343-15352

Synthetic Circuit 2

9004-34-6 9004-34-6
141-46-8 141-46-8
78797-67-8 78797-67-8
35405-71-1 35405-71-1
630-08-0 630-08-0
498-07-7 498-07-7
124-38-9 124-38-9
115-07-1 115-07-1
74-98-6 74-98-6
74-85-1 74-85-1
74-84-0 74-84-0
74-82-8 74-82-8
67-47-0 67-47-0
64-19-7 64-19-7
50-99-7 50-99-7
50-78-2 50-78-2
Reaction Conditions
1.1 5 mbar, 370 °C → 765 °C
Reference
The interplay between chemistry and heat/mass transfer during the fast pyrolysis of cellulose
Westerhof, R. J. M.; Oudenhoven, S. R. G.; Marathe, P. S.; Engelen, M.; Garcia-Perez, M.; et al, Reaction Chemistry & Engineering, 2016, 1(5), 555-566

Acetaldehyde, hydroxy-(9CI) Raw materials

Acetaldehyde, hydroxy-(9CI) Preparation Products

Acetaldehyde, hydroxy-(9CI) Suppliers

Hubei Guangao Biotechnology Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:141-46-8)
GUO YIN
13657291602
1208480055@qq.com

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